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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 7-
Hydroxy loxapine-d8, a deuterated metabolite of the antipsychotic drug loxapine. Given the

pharmacological activity of the parent compound, and in the absence of specific data for the

deuterated metabolite, a cautious approach to disposal is mandatory to ensure the safety of

personnel and the environment.

I. Hazard Assessment and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) for 7-Hydroxy loxapine-d8 is not readily

available, the SDS for the parent compound, loxapine, and its hydroxylated metabolite

indicates that they are toxic if swallowed. Therefore, 7-Hydroxy loxapine-d8 should be

handled as a hazardous substance.

Personal Protective Equipment (PPE) Required:
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

II. Disposal Procedures for 7-Hydroxy loxapine-d8
The following step-by-step procedure outlines the approved method for the disposal of 7-
Hydroxy loxapine-d8 in a laboratory setting.

Step 1: Waste Segregation

Properly segregate waste containing 7-Hydroxy loxapine-d8 from other laboratory waste

streams.

This includes pure compound, contaminated labware (e.g., vials, pipette tips, gloves), and

solutions.

Step 2: Waste Collection

Solid Waste:

Collect all solid waste contaminated with 7-Hydroxy loxapine-d8 in a designated, leak-

proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all liquid waste containing 7-Hydroxy loxapine-d8 in a designated, sealed, and

clearly labeled hazardous waste container.

Avoid mixing with other incompatible chemical waste.

Step 3: Labeling
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Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

"7-Hydroxy loxapine-d8"

List of all constituents and their approximate concentrations.

Accumulation start date.

Appropriate hazard pictograms (e.g., skull and crossbones for toxicity).

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Do not attempt to dispose of 7-Hydroxy loxapine-d8 down the drain or in the regular trash.

III. Spill and Decontamination Procedures
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Secure the Area: Prevent others from entering the spill area.

Don PPE: Wear appropriate PPE as listed in Section I.

Containment:
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For solid spills, carefully sweep or scoop the material into a hazardous waste container.

Avoid creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a hazardous waste container.

Decontamination:

Decontaminate the spill area with a suitable laboratory detergent and water.

Collect all decontamination materials as hazardous waste.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 7-Hydroxy
loxapine-d8.
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Caption: Disposal Workflow for 7-Hydroxy loxapine-d8.

This guide is intended to provide a clear and actionable procedure for the safe disposal of 7-
Hydroxy loxapine-d8. Always consult your institution's specific waste disposal guidelines and

contact your EHS office with any questions.

To cite this document: BenchChem. [Safe Disposal of 7-Hydroxy loxapine-d8: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15616646/docs#safe-disposal-of-7-hydroxy-loxapine-
d8-a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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